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Compound of Interest

Compound Name: JZP-430

Cat. No.: B15578863

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the inhibitory activity of JZP-430, a potent and

irreversible inhibitor of α/β-hydrolase domain 6 (ABHD6), against its primary target and related

enzymes. The data presented is derived from the key publication by Patel JZ, et al.,

"Optimization of 1,2,5-thiadiazole carbamates as potent and selective ABHD6 inhibitors,"

published in ChemMedChem in 2015.

Executive Summary
JZP-430 is a highly potent inhibitor of human ABHD6 with an IC50 value of 44 nM.[1] Crucially,

it demonstrates significant selectivity over other related serine hydrolases, including fatty acid

amide hydrolase (FAAH) and lysosomal acid lipase (LAL).[1] Specificity testing reveals that

JZP-430 is approximately 230-fold more selective for ABHD6 over both FAAH and LAL,

highlighting its potential as a specific pharmacological tool for studying the function of ABHD6.

[1]
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The following table summarizes the quantitative data on the inhibitory potency of JZP-430
against its primary target, hABHD6, and the related enzymes, hFAAH and hLAL.

Enzyme Target Inhibitor IC50 (nM)
Selectivity Ratio
(vs. hABHD6)

hABHD6 JZP-430 44 1

hFAAH JZP-430 ~10,120 ~230

hLAL JZP-430 ~10,120 ~230

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the Patel JZ, et al.

publication.

Human ABHD6 (hABHD6) Inhibition Assay
This assay determines the potency of JZP-430 in inhibiting the enzymatic activity of human

ABHD6 expressed in HEK293 cells.

Enzyme Source: Lysates of HEK293 cells transiently expressing human ABHD6.

Substrate:p-nitrophenyl acetate (pNPA).

Assay Buffer: Tris-HCl buffer (50 mM, pH 7.4).

Procedure:

The hABHD6-containing cell lysates were pre-incubated with varying concentrations of

JZP-430 for 30 minutes at room temperature.

The enzymatic reaction was initiated by the addition of the substrate, p-nitrophenyl

acetate.

The formation of the product, p-nitrophenol, was monitored spectrophotometrically by

measuring the increase in absorbance at 405 nm.
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IC50 values were calculated from the concentration-response curves.

Human FAAH (hFAAH) and Lysosomal Acid Lipase
(hLAL) Inhibition Assays
These assays were conducted to determine the inhibitory activity of JZP-430 against off-target

enzymes.

Enzyme Sources:

hFAAH: Lysates of HEK293 cells transiently expressing human FAAH.

hLAL: Commercially available human lysosomal acid lipase.

Substrates:

hFAAH: Arachidonoyl-p-nitroanilide (APNA).

hLAL: 4-methylumbelliferyl oleate.

Procedure: The experimental procedures were analogous to the hABHD6 inhibition assay,

with appropriate substrates and detection methods for each enzyme.

Competitive Activity-Based Protein Profiling (ABPP)
This method was employed to assess the selectivity of JZP-430 against a broader range of

serine hydrolases in a more complex biological sample.

Biological Sample: Mouse brain membrane proteome.

Probe: A fluorescently tagged broad-spectrum serine hydrolase probe.

Procedure:

Mouse brain membrane fractions were pre-incubated with varying concentrations of JZP-
430.
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The proteome was then treated with the fluorescent activity-based probe, which covalently

labels the active site of serine hydrolases.

The proteins were separated by SDS-PAGE.

The gel was scanned for fluorescence to visualize the labeled serine hydrolases.

Inhibition of labeling of specific bands corresponding to different hydrolases by JZP-430
indicates target engagement and allows for the assessment of selectivity.

Visualizations
The following diagrams illustrate the experimental workflow for determining the specificity of

JZP-430.
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JZP-430 Specificity Testing Workflow
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Caption: Workflow for JZP-430 specificity testing.
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Caption: JZP-430's primary target and related enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15578863/docs#jzp-430-a-comparative-guide-to-
specificity-against-related-enzymes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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